4-bromo-2-(2-fluoropropan-2-yl)-1,3-thiazole
Overview
Description
4-bromo-2-(2-fluoropropan-2-yl)-1,3-thiazole is a useful research compound. Its molecular formula is C6H7BrFNS and its molecular weight is 224.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-2-(2-fluoropropan-2-yl)-1,3-thiazole involves the reaction of 2-bromo-1,3-thiazole with 2-fluoropropan-2-ol in the presence of a base, followed by bromination of the resulting intermediate.", "Starting Materials": [ "2-bromo-1,3-thiazole", "2-fluoropropan-2-ol", "Base (e.g. potassium carbonate)", "Bromine" ], "Reaction": [ "Step 1: Dissolve 2-bromo-1,3-thiazole in a suitable solvent (e.g. DMF) and add a base (e.g. potassium carbonate).", "Step 2: Add 2-fluoropropan-2-ol to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 5: Dissolve the resulting intermediate in a suitable solvent (e.g. acetic acid) and add bromine dropwise at low temperature.", "Step 6: Quench the reaction with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 7: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the final product, 4-bromo-2-(2-fluoropropan-2-yl)-1,3-thiazole." ] } | |
CAS No. |
1785393-64-7 |
Molecular Formula |
C6H7BrFNS |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
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